Cas no 1105193-60-9 (2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid)
1105193-60-9 structure
Product Name:2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid
CAS No:1105193-60-9
MF:C9H12N2O3
MW:196.203182220459
MDL:MFCD16652657
CID:4680176
PubChem ID:33676029
Update Time:2025-09-20
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-isopropyl-6-oxopyrimidin-1(6{H})-yl)acetic acid
- VU0494597-1
- (4-isopropyl-6-oxopyrimidin-1-yl)acetic acid
- 2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid
-
- MDL: MFCD16652657
- Inchi: 1S/C9H12N2O3/c1-6(2)7-3-8(12)11(5-10-7)4-9(13)14/h3,5-6H,4H2,1-2H3,(H,13,14)
- InChI Key: RQQSJBPHOUPLRF-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(C)C)N=CN1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 318
- Topological Polar Surface Area: 70
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I255396-100mg |
(4-isopropyl-6-oxopyrimidin-1(6{h})-yl)acetic acid |
1105193-60-9 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I255396-500mg |
(4-isopropyl-6-oxopyrimidin-1(6{h})-yl)acetic acid |
1105193-60-9 | 500mg |
$ 295.00 | 2022-06-04 | ||
| TRC | I255396-1g |
(4-isopropyl-6-oxopyrimidin-1(6{h})-yl)acetic acid |
1105193-60-9 | 1g |
$ 475.00 | 2022-06-04 | ||
| Enamine | EN300-236739-0.05g |
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid |
1105193-60-9 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-236739-0.1g |
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid |
1105193-60-9 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-236739-0.25g |
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid |
1105193-60-9 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-236739-0.5g |
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid |
1105193-60-9 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-236739-1.0g |
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid |
1105193-60-9 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-236739-2.5g |
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid |
1105193-60-9 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-236739-5.0g |
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid |
1105193-60-9 | 95% | 5.0g |
$2028.0 | 2024-06-19 |
2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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